2-(Methylthio)-4-pyrimidinecarbonitrile

• IUPAC Name: 2-methylsulfanylpyrimidine-4-carbonitrile
• InChI: InChI=1S/C6H5N3S/c1-10-6-8-3-2-5(4-7)9-6/h2-3H,1H3
• InChI Key: HOMZHGIUBGGGEL-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)C#N
• Molecular Formula: C6H5N3S
• DSSTOX Substance ID: DTXSID40304317
• Molecular Weight: 151.19 g/mol
• CAS RN: 1124-75-0

Description

2-(Methylthio)-4-pyrimidinecarbonitrile is a compound with potential applications in various fields, including materials science and pharmacology. Its unique structure allows for diverse chemical reactions and properties.

Synthesis Analysis

The synthesis of related compounds to 2-(Methylthio)-4-pyrimidinecarbonitrile involves multiple steps, often starting from simpler pyrimidine derivatives. For example, the synthesis of 4,6-dichloro-2-(methylsulfonyl)pyrimidine (a related compound) from 4,6-dichloro-2-(methylthio)pyrimidine is performed via detailed spectroscopic studies (Murthy et al., 2019).

Molecular Structure Analysis

The molecular and electronic structure of related compounds like 4,6-dichloro-2-(methylsulfonyl)pyrimidine is authenticated using spectroscopic signature studies, Hirshfeld surface analysis, and DFT calculations. These methods provide insights into the molecular geometry and electronic properties (Murthy et al., 2019).

Chemical Reactions and Properties

Chemical reactions of related pyrimidine derivatives often involve interactions with various reagents, leading to the formation of novel compounds. For example, reactions with hydrazine hydrate, nitrous acid, and phenylhydrazine can lead to various pyrimidine derivatives with different properties (El-Reedy et al., 1989).

Physical Properties Analysis

The physical properties of pyrimidine derivatives like crystal structure and vibrational modes can be studied through techniques like X-ray diffraction and Raman spectroscopy. These methods reveal the arrangement of atoms and the interaction between molecular orbitals (Murthy et al., 2019).

Chemical Properties Analysis

The chemical properties of pyrimidine derivatives can be explored through studies on their reactivity parameters, molecular electrostatic potential, and bond dissociation energies. These studies help in understanding the compound's stability and reactivity in various environments (Murthy et al., 2019).

Scientific Research Applications

• Antibacterial Activity : A study synthesized novel heterocyclic compounds containing pyrimido-pyrimidine moiety derived from 2-(methylthio) 4(H) pyrimido(1,2-b)pyrimidine-3,7- dicarbonitrle. These compounds demonstrated significant antibacterial activity (Waghmare et al., 2012).

• Anticancer and Anti-inflammatory Properties : A series of 4-(1-methyl-1H-indol-3-yl)-6-(methylthio) pyrimidine-5-carbonitriles were synthesized and evaluated for their anticancer potential against breast cancer cell lines. Some compounds exhibited prominent cytotoxicity with significant binding affinity, suggesting a plausible mechanism of action. Additionally, some compounds showed notable anti-inflammatory activities (Bhale et al., 2022).

• Synthesis of Fused Pyrimidines : Research included the synthesis of new fused pyrimidines using 2-methylthio pyrimidine derivatives, which are critical for the development of various pharmaceuticals (El-Reedy et al., 1989).

• Apoptosis Induction in Cancer Treatment : A novel series of 4-(4-Methoxyphenyl)-2-(methylthio)pyrimidine-5-carbonitrile was developed and evaluated for cytotoxic activity against cancer cell lines. Compounds were found to be effective in inducing apoptosis through PI3K/AKT axis inhibition, highlighting their potential as cancer therapeutics (El-Dydamony et al., 2022).

• Role in Multicomponent Synthesis : Some novel 4-amino-6-aryl-2-methylthio pyrimidine-5-carbonitrile derivatives were synthesized using an environmentally benign multicomponent synthesis approach. The process utilized MCM-41-NH2 as nanoreactor and nanocatalyst, demonstrating the compound's role in facilitating efficient and environmentally friendly chemical syntheses (Rostamizadeh & Nojavan, 2014).

Synthesis routes and methods

Procedure details

A mixture of 2-chloro-6-cyanopyrimidine (2.20 g, 15.8 mmol), sodium thiomethoxide (1.22 g, 17.3 mmol) and THF (100 ml) was refluxed for 2 hrs. The reaction mixture was combined with ethyl acetate and water. The organic layer was washed with saturated brine and dried over anhydrous magnesium sulfate. The solvent was evaporated to give the titled compound (1.57 g, 66%) as pale yellow crystals.